Cas no 24516-38-9 (Pregn-4-ene-3,20-dione,6-bromo-, (6b)-)

• Product Name: Pregn-4-ene-3,20-dione,6-bromo-, (6b)-
• CAS No: 24516-38-9
• MF: C₂₁H₂₉BrO₂
• MW: 393.35776591301
• CID: 266639
• PubChem ID: 134903
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,6-bromo-, (6b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6-bromo-, (6b)-
• 6β-bromo-4-pregnene-3,20-dione
• (6beta)-6-Bromopregn-4-ene-3,20-dione
• 6beta-Bromoprogesterone
• Pregn-4-ene-3,20-dione, 6-bromo-, (6beta)-
• 6-bromopregn-4-ene-3,20-dione
• SCHEMBL9467821
• DTXSID60947407
• 24516-38-9

• Inchi： 1S/C21H29BrO2/c1-12(23)15-4-5-16-14-11-19(22)18-10-13(24)6-8-21(18,3)17(14)7-9-20(15,16)2/h10,14-17,19H,4-9,11H2,1-3H3/t14-,15+,16-,17-,19+,20+,21+/m0/s1
• InChI Key： HFSZYSZYZVKKOX-CXICGXRGSA-N
• SMILES： Br[C@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H](C(C)=O)CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 392.13517
• Monoisotopic Mass: 392.13509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives